- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Amadis Chemical Company Limited
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Minglong (Xianning) Medicine Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Pyrazolo[3,4-d]pyrimidine glycosides
Pyrazolo\[3,4-d\]pyrimidine glycosides are a class of glycosidic compounds derived from the pyrazolo\[3,4-d\]pyrimidine scaffold. These molecules exhibit a diverse range of biological activities due to their unique structural features and functional groups. Pyrazolo\[3,4-d\]pyrimidine glycosides have been explored for their potential in various therapeutic areas including anti-inflammatory, antiviral, and anticancer applications.
The scaffold's ability to modulate multiple cellular pathways makes these compounds attractive for drug discovery efforts. The presence of the pyrazole ring provides additional hydrogen bonding opportunities, enhancing the molecule’s binding affinity towards target proteins. Moreover, glycosylation can influence pharmacokinetic properties such as solubility, stability, and bioavailability.
These chemical entities are often synthesized through strategic multi-step reactions involving coupling, protection, deprotection, and functionalization steps to introduce specific substituents that optimize their biological performance. Due to their promising therapeutic potential, these compounds continue to be of interest in medicinal chemistry research for the development of novel therapeutics.
![Pyrazolo[3,4-d]pyrimidine glycosides](https://news.kuujia.com/images/category/24.jpg)
-
Salidroside: A Novel Neuroprotective Compound with Therapeutic Potential in Chemical BiopharmaceuticalsSalidroside: A Novel Neuroprotective Compound with Therapeutic Potential in Chemical Biopharmaceuticals Salidroside, a bioactive compound extracted from the Rhodiola rosea plant, has garnered significant attention in recent years due to its potent neuroprotective properties. As a key component of traditional medicine, salidroside has shown remarkable potential in addressing various neurological...
-
Chlorfenapyr: A Novel Insecticide in Chemical BiopharmaceuticalsChlorfenapyr: A Novel Insecticide in Chemical Biopharmaceuticals Chlorfenapyr, a pyridopyrimidine-based insecticide, has emerged as a promising compound in the field of chemical biopharmaceuticals. Its unique structure and mechanism of action make it an effective tool for pest control while minimizing environmental impact. This article delves into the properties, applications, and significance of...
-
Exploring the Pharmaceutical Applications of Disodium SuccinateExploring the Pharmaceutical Applications of Disodium Succinate Introduction to Disodium Succinate Disodium succinate is a sodium salt of succinic acid, a dicarboxylic acid that plays a crucial role in the tricarboxylic acid (TCA) cycle. Widely recognized for its potential in pharmaceutical and biomedical applications, disodium succinate has garnered significant attention due to its versatile...
-
Amlodipine-Based Chemical Biopharmaceuticals: Recent Advances and ApplicationsAmlodipine-Based Chemical Biopharmaceuticals: Recent Advances and Applications Amlodipine, a calcium channel blocker widely used in the treatment of hypertension and cardiovascular diseases, has served as a cornerstone in clinical medicine for decades. In recent years, there has been significant progress in the development of amlodipine-based chemical biopharmaceuticals, which combine the...
-
The Therapeutic Potential of Adenosine-5'-monophosphate in Modern BiopharmaceuticalsThe Therapeutic Potential of Adenosine-5'-monophosphate in Modern Biopharmaceuticals Introduction to Adenosine-5'-Monophosphate (AMP) Adenosine-5'-monophosphate (AMP) is a nucleoside monophosphate that plays a crucial role in various biological processes. It serves as a building block for adenosine triphosphate (ATP), the energy currency of cells, and is involved in signaling pathways that...
